Cas no 2548992-83-0 (4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine)

• Product Name: 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine
• CAS No: 2548992-83-0
• MF: C₁₂H₁₆N₆O₂S
• MW: 308.359439849854
• CID: 5310423
• PubChem ID: 154583167
• Update Time: 2025-08-05

4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2548992-83-0
• AKOS040722559
• F6745-0408
• 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine
• 4,6-Dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C12H16N6O2S/c1-19-10-7-11(20-2)15-12(14-10)18-5-3-17(4-6-18)9-8-13-21-16-9/h7-8H,3-6H2,1-2H3
• InChI Key： PLKKSHXMLPUXLV-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3C=NSN=3)CC2)=NC(OC)=CC(OC)=N1

Computed Properties

• Exact Mass: 308.10554495g/mol
• Monoisotopic Mass: 308.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.0±60.0 °C(Predicted)
• pka: 4.84±0.50(Predicted)

Additional information on 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine

Introduction to 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine (CAS No. 2548992-83-0)

4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine, identified by its CAS number 2548992-83-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrimidine class, which is well-documented for its role in various biological processes and therapeutic applications. The presence of multiple functional groups, including methoxy and piperazine moieties, enhances its potential as a lead molecule in drug discovery.

The molecular structure of 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine incorporates a 1,2,5-thiadiazole ring, which is known for its broad spectrum of biological activities. Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The integration of this moiety with a piperazine group further expands the compound's pharmacological potential by introducing additional interactions with biological targets. This synergistic arrangement makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. The pyrimidine core of 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine is particularly relevant in this context, as pyrimidine-based compounds have demonstrated efficacy in inhibiting key enzymes and pathways involved in disease progression. For instance, pyrimidine derivatives have been reported to interfere with DNA replication and repair mechanisms in cancer cells, making them valuable candidates for anticancer therapy.

The methoxy groups in the molecule contribute to its hydrophobicity and may influence its solubility and bioavailability. These groups can also serve as points for further chemical modification to optimize pharmacokinetic properties. Additionally, the piperazine moiety is known for its ability to enhance binding affinity to biological targets due to its cationic nature and structural flexibility. This feature makes 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine a versatile scaffold for designing molecules with improved pharmacological profiles.

Recent studies have highlighted the importance of thiadiazole-piperazine hybrids in drug discovery. These compounds have shown promise in preclinical models for various therapeutic applications. For example, derivatives of this class have been investigated for their potential to modulate neurotransmitter receptors, which could be beneficial in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The structural features of 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine align well with these findings, suggesting its potential as a neuropharmacological agent.

The synthesis of 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining structural integrity. Techniques such as nucleophilic substitution reactions and cyclization processes are commonly used in the preparation of thiadiazole derivatives. The successful synthesis of this compound underscores the growing capability in medicinal chemistry to design complex molecules with tailored biological activities.

Evaluation of the pharmacological properties of 4,6-dimethoxy-2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-y]lpyrimidine has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit specific enzymes relevant to cancer progression. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production pathways. These findings are supported by computational modeling studies that predict favorable interactions between the compound and target proteins.

The potential therapeutic applications of 4,6-dimethoxy-N,N-bis(2-hydroxyethyl)-N'-[N'-(3-methylbutanoyl)-N'-methyl]-N,N'-bis(phenyldiazenyl)urea, a related derivative with similar structural features, are further enhanced by its ability to cross cell membranes effectively. This property is crucial for ensuring adequate bioavailability and therapeutic efficacy. Furthermore, these studies highlight the importance of optimizing formulation strategies to enhance drug delivery systems.

As research continues, the development of novel analogs based on the core structure of CAS No 2548992 83 0 will be a key focus area for medicinal chemists seeking to expand therapeutic options for patients worldwide, particularly those suffering from diseases with limited treatment modalities, such as certain types of cancer or neurodegenerative disorders, where existing therapies may be insufficient or intolerable due to side effects or resistance mechanisms, respectively, necessitating innovative approaches like those exemplified by this promising compound.